Cas no 97316-52-4 (2,3-Diethyl 4-cyano-2,3-pyridinedicarboxylate)

• Product Name: 2,3-Diethyl 4-cyano-2,3-pyridinedicarboxylate
• CAS No: 97316-52-4
• MF: C₁₂H₁₂N₂O₄
• MW: 248.234683036804
• CID: 5616219
• PubChem ID: 13481488
• Update Time: 2023-09-05

2,3-Diethyl 4-cyano-2,3-pyridinedicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2,3-Diethyl 4-cyano-2,3-pyridinedicarboxylate
• 97316-52-4
• DTXSID701254677

• Inchi： 1S/C12H12N2O4/c1-3-17-11(15)9-8(7-13)5-6-14-10(9)12(16)18-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： WCCVIGBTBIQFGP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C#N)C=CN=C1C(=O)OCC)=O

Computed Properties

• Exact Mass: 248.07970687g/mol
• Monoisotopic Mass: 248.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 89.3Ų